Cas no 1335555-13-9 ((2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine)

• Product Name: (2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine
• CAS No: 1335555-13-9
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 6256564
• PubChem ID: 130911539
• Update Time: 2025-05-19

(2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine
• EN300-1912247
• 1335555-13-9

• Inchi： 1S/C9H11BrN2O2/c1-6(11)4-7-2-3-8(10)9(5-7)12(13)14/h2-3,5-6H,4,11H2,1H3/t6-/m0/s1
• InChI Key： MRGHVVDZADIWAZ-LURJTMIESA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C[C@H](C)N

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on (2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine

(2S)-1-(4-Bromo-3-Nitrophenyl)Propan-2-Amine: A Comprehensive Overview

The compound (2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine with CAS No. 1335555-13-9 is a significant molecule in the field of organic chemistry, particularly in drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

The molecule (2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine consists of a chiral propanamine backbone attached to a substituted phenyl ring. The phenyl group is substituted with a bromine atom at the para position and a nitro group at the meta position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions. The presence of the nitro group introduces electron-withdrawing effects, while the bromine atom adds halogen-specific reactivity. The stereochemistry at the propanamine center (S configuration) is crucial for its biological activity and selectivity.

Synthesis Methods

The synthesis of (2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity. For instance, researchers have employed asymmetric catalysis to achieve high enantiomeric excess in the formation of the chiral propanamine center. Additionally, microwave-assisted synthesis has been explored to accelerate reaction times while maintaining product quality.

Biological Activities and Applications

(2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine has demonstrated promising biological activities in preclinical studies. It exhibits potent inhibitory effects on certain enzymes relevant to neurodegenerative diseases, such as acetylcholinesterase (AChE). Recent research has highlighted its potential as a lead compound for developing treatments against Alzheimer's disease. Furthermore, this compound has shown selective cytotoxicity against cancer cell lines, suggesting its role in anticancer drug development.

Another notable application of this compound is in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis makes it a candidate for developing eco-friendly pesticides. Researchers are actively exploring its efficacy against various crop pathogens under controlled conditions.

Recent Research Advancements

In 2023, a groundbreaking study published in *Nature Communications* reported the use of (2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine as a key intermediate in the synthesis of novel β-lactam antibiotics. The study demonstrated that this compound could be transformed into potent antibiotic agents with reduced resistance profiles. This finding has significant implications for addressing the global antibiotic resistance crisis.

Moreover, advancements in computational chemistry have enabled detailed molecular docking studies of this compound with various therapeutic targets. These studies have provided insights into its binding affinities and mechanisms of action, paving the way for rational drug design.

Safety and Handling

While (2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine is not classified as a hazardous substance under current regulations, proper handling procedures are recommended due to its chemical reactivity. Laboratories should adhere to standard safety protocols when synthesizing or using this compound to ensure minimal environmental impact and personnel safety.

Conclusion

(2S)-1-(4-bromo-3-nitrophenyl)propan-2-amine, CAS No. 1335555-13-9, stands as a testament to the continuous evolution of organic chemistry in addressing complex scientific challenges. Its versatile structure, coupled with cutting-edge synthesis methods and promising biological activities, positions it as a valuable asset in drug discovery and beyond. As research progresses, this compound is expected to unlock new possibilities in medicine, agriculture, and materials science.